Cas no 8003-79-0 (disodium 4-amino-3-[(4-aminophenyl)azo]-6-[[4-[[4-amino-6(or 7)-sulphonatonaphthyl]azo]phenyl]azo]-5-hydroxynaphthalene-1-sulphonate)

disodium 4-amino-3-[(4-aminophenyl)azo]-6-[[4-[[4-amino-6(or 7)-sulphonatonaphthyl]azo]phenyl]azo]-5-hydroxynaphthalene-1-sulphonate structure
8003-79-0 structure
Product name:disodium 4-amino-3-[(4-aminophenyl)azo]-6-[[4-[[4-amino-6(or 7)-sulphonatonaphthyl]azo]phenyl]azo]-5-hydroxynaphthalene-1-sulphonate
CAS No:8003-79-0
MF:C32H23N9O7S2-2.2[Na+]
MW:755.690720000001
CID:1799483
PubChem ID:76419146

disodium 4-amino-3-[(4-aminophenyl)azo]-6-[[4-[[4-amino-6(or 7)-sulphonatonaphthyl]azo]phenyl]azo]-5-hydroxynaphthalene-1-sulphonate Chemical and Physical Properties

Names and Identifiers

    • disodium 4-amino-3-[(4-aminophenyl)azo]-6-[[4-[[4-amino-6(or 7)-sulphonatonaphthyl]azo]phenyl]azo]-5-hydroxynaphthalene-1-sulphonate
    • 1-Naphthalenesulfonic acid, 4-amino-3-(2-(4-aminophenyl)diazenyl)-6-(2-(4-(2-(4-amino-6(or 7)-sulfo-1-naphthalenyl)diazenyl)phenyl)diazenyl)-5-hydroxy-, sodium salt (1:2)
    • 1-Naphthalenesulfonic acid, 4-amino-3-((4-aminophenyl)azo)-6-((4-((4-amino-6(or 7)-sulfo-1-naphthalenyl)azo)phenyl)azo)-5-hydroxy-, disodium salt
    • Disodium 4-amino-3-((4-aminophenyl)azo)-6-((4-((4-amino-6(or 7)-sulphonatonaphthyl)azo)phenyl)azo)-5-hydroxynaphthalene-1-sulphonate
    • disodium,(6E)-4-amino-3-[(4-aminophenyl)diazenyl]-6-[[4-[(4-amino-6-sulfonatonaphthalen-1-yl)diazenyl]phenyl]hydrazinylidene]-5-oxonaphthalene-1-sulfonate
    • Disodium 4-amino-3-((4-aminophenyl)azo)-6-((4-((4-amino-6(or 7)-sulphonatonaphthyl)azo)phenyl)azo)-5-hydroxynaphthalene-1
    • 8003-79-0
    • Disodium 8-amino-5-{[4-(2-{8-amino-7-[(4-aminophenyl)diazenyl]-1-oxo-5-sulfonatonaphthalen-2(1H)-ylidene}hydrazinyl)phenyl]diazenyl}naphthalene-2-sulfonate
    • DTXSID201000922
    • Inchi: InChI=1S/C32H25N9O7S2.2Na/c33-17-1-3-18(4-2-17)38-41-28-16-29(50(46,47)48)23-11-13-27(32(42)30(23)31(28)35)40-37-20-7-5-19(6-8-20)36-39-26-14-12-25(34)24-15-21(49(43,44)45)9-10-22(24)26;;/h1-16,37H,33-35H2,(H,43,44,45)(H,46,47,48);;/q;2*+1/p-2
    • InChI Key: RBOHADGQFCMULK-UHFFFAOYSA-L
    • SMILES: C1=CC(=CC=C1N)N=NC2=CC(=C3C=CC(=NNC4=CC=C(C=C4)N=NC5=C6C=CC(=CC6=C(C=C5)N)S(=O)(=O)[O-])C(=O)C3=C2N)S(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 755.09572502g/mol
  • Monoisotopic Mass: 755.09572502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 52
  • Rotatable Bond Count: 6
  • Complexity: 1540
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 300Ų

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